2-Bromo-1-(1-chlorocyclopropyl)ethan-1-one

• IUPAC Name: 2-bromo-1-(1-chlorocyclopropyl)ethanone
• InChI: InChI=1S/C5H6BrClO/c6-3-4(8)5(7)1-2-5/h1-3H2
• InChI Key: PPFFZSUXZGBQDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(=O)CBr)Cl
• Molecular Formula: C5H6BrClO
• Molecular Weight: 197.46 g/mol

Description

2-Bromo-1-(1-chlorocyclopropyl)ethan-1-one is a chemical compound with the molecular formula C5H6BrClO and a molecular weight of 197.46. It is an important chemical intermediate, primarily used in the synthesis of prothioconazole.

Synthesis Analysis

The synthesis of 2-Bromo-1-(1-chlorocyclopropyl)ethan-1-one involves the use of 1-(1-chlorocyclopropyl)ethanone as a starting material. The reaction is carried out in a reaction vessel with dichloromethane and methanol at 0℃, and chlorine gas is introduced into the system. After 3 hours, the chlorine gas is stopped, and the system is kept at the same temperature for an additional 30 minutes.

Molecular Structure Analysis

The IUPAC name for this compound is 2-bromo-1-(1-chlorocyclopropyl)ethan-1-one. The InChI code for this compound is 1S/C5H6BrClO/c6-3-4(8)5(7)1-2-5/h1-3H2.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 202.0±20.0 °C and a predicted density of 1.35±0.1 g/cm3. It is soluble in water at 20℃ with a solubility of 5.91g/L. The LogP value at 25℃ is 2.

Scientific Research Applications

Synthesis of Gem-bromochlorocyclopropanes

A study by Balcerzak and Jończyk (1991) described the synthesis of substituted 1-bromo-1-chlorocyclopropanes from dibromomethane, phenyltrichloromethane trichloride, and alkenes in the presence of aqueous potassium hydroxide and tetrabutylammonium hydrogen sulfate as a catalyst. This phase-transfer catalysis system yielded good results, highlighting the compound's role in generating gem-bromochlorocyclopropanes (Balcerzak & Jończyk, 1991).

Spiroaziridination of Cycloalkylidene Esters

Rulev and Maddaluno (2001) explored the spiroaziridination of cycloalkylidene esters under high pressure, involving reactions between primary amines and 2-bromo-2-(cycloalkylidene)acetates. This process produced expected spiroaziridines in good yields and diastereomeric excesses, demonstrating the compound's utility in complex organic synthesis (Rulev & Maddaluno, 2001).

Nucleophilic Substitution Reaction with Imidazole

A computational study by Erdogan and Erdoğan (2019) investigated the reactions between imidazole and various 2-bromo-1-arylethanones, including 2-bromo-1-(1-chlorocyclopropyl)ethan-1-one. Density Functional Theory (DFT) calculations were performed to understand the reaction mechanisms, indicating the compound's significance in nucleophilic substitution reactions (Erdogan & Erdoğan, 2019).

Synthesis and Rearrangement of Halocyclopropenes

Baird and Nethercott (1983) studied the reaction of trihalocyclopropanes with methyl lithium, leading to the formation of 1-halocyclopropenes and propargylic halides. Their work showed how 2-Bromo-1-(1-chlorocyclopropyl)ethan-1-one could be involved in reactions that produce significant rearrangements at low temperatures (Baird & Nethercott, 1983).

Mechanism of Action

Target of Action

This compound is a chemical intermediate, and its targets would largely depend on the final compound it is used to synthesize .

Mode of Action

As a chemical intermediate, its mode of action is likely to be determined by the reactions it undergoes to form the final compound .

Biochemical Pathways

As an intermediate, it’s involved in the synthesis of other compounds, and the pathways it affects would be determined by these compounds .

Pharmacokinetics

As a chemical intermediate, its pharmacokinetic profile would be less relevant than that of the final compound it’s used to produce .

Result of Action

As a chemical intermediate, its effects would be largely determined by the final compound it is used to synthesize .

Action Environment

As a chemical intermediate, these factors would likely be more relevant to the final compound it’s used to produce .